Cas no 2549004-78-4 (N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide)
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS040723733
- F6752-3218
- 2549004-78-4
- N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
- N-[1-(2-Quinoxalinyl)-3-piperidinyl]cyclopropanesulfonamide
-
- Inchi: 1S/C16H20N4O2S/c21-23(22,13-7-8-13)19-12-4-3-9-20(11-12)16-10-17-14-5-1-2-6-15(14)18-16/h1-2,5-6,10,12-13,19H,3-4,7-9,11H2
- InChI Key: CAHPUROVMQMXMG-UHFFFAOYSA-N
- SMILES: C1(S(NC2CCCN(C3C=NC4C(N=3)=CC=CC=4)C2)(=O)=O)CC1
Computed Properties
- Exact Mass: 332.13069707g/mol
- Monoisotopic Mass: 332.13069707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 544.0±60.0 °C(Predicted)
- pka: 10.61±0.20(Predicted)
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6752-3218-2μmol |
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide |
2549004-78-4 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6752-3218-5μmol |
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide |
2549004-78-4 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6752-3218-10μmol |
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide |
2549004-78-4 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6752-3218-20μmol |
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide |
2549004-78-4 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6752-3218-1mg |
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide |
2549004-78-4 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6752-3218-2mg |
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide |
2549004-78-4 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6752-3218-3mg |
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide |
2549004-78-4 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6752-3218-4mg |
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide |
2549004-78-4 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6752-3218-5mg |
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide |
2549004-78-4 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6752-3218-10mg |
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide |
2549004-78-4 | 10mg |
$118.5 | 2023-09-07 |
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide: A Comprehensive Overview
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide, with the CAS number 2549004-78-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of cyclopropanesulfonamides and is characterized by its unique structural features, including a quinoxaline moiety and a piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.
The chemical structure of N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide is composed of a cyclopropane sulfonamide group attached to a piperidine ring, which is further substituted with a quinoxaline moiety. The quinoxaline ring, known for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties, plays a crucial role in the compound's pharmacological profile. The piperidine ring, on the other hand, enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. This makes it a valuable candidate for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These findings suggest that N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide could be developed into a broad-spectrum antiviral drug.
The anticancer properties of N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide have also been explored in preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings indicate that N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide could be a promising lead compound for the development of new anticancer drugs.
The pharmacokinetic properties of N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide have been extensively studied to assess its suitability for clinical use. Preclinical data have shown that this compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability, low toxicity, and minimal side effects. These properties make it an attractive candidate for further clinical development.
In conclusion, N-[1-(quinoxalin-2-yl)piperidin-3-yl strong>]cyclopropanesulfonamide (CAS number 2549004-78-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases, antiviral therapy, and cancer treatment. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, N-[1-(< strong>quinoxalin -2 - yl strong > ) < strong > piperidin - 3 - yl strong > ] cyclopropanesulfonamide is poised to play a significant role in advancing medical treatments in these critical areas.
2549004-78-4 (N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)